Cas no 786657-49-6 (6,7-Difluoro-1,3-benzothiazole-2-thiol)

• Product Name: 6,7-Difluoro-1,3-benzothiazole-2-thiol
• CAS No: 786657-49-6
• MF: C₇H₃F₂NS₂
• MW: 203.232225656509
• CID: 5691380
• PubChem ID: 11356157
• Update Time: 2025-05-23

6,7-Difluoro-1,3-benzothiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-2,3-dihydro-1,3-benzothiazole-2-thione
• 786657-49-6
• 6,7-Difluoro-1,3-benzothiazole-2-thiol
• EN300-388200

• Inchi： 1S/C7H3F2NS2/c8-3-1-2-4-6(5(3)9)12-7(11)10-4/h1-2H,(H,10,11)
• InChI Key： RPHFYKAODNCGCC-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=C(C1=2)F)F)=S

Computed Properties

• Exact Mass: 202.96749777g/mol
• Monoisotopic Mass: 202.96749777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4Ų

Additional information on 6,7-Difluoro-1,3-benzothiazole-2-thiol

Comprehensive Overview of 6,7-Difluoro-1,3-benzothiazole-2-thiol (CAS No. 786657-49-6)

6,7-Difluoro-1,3-benzothiazole-2-thiol (CAS No. 786657-49-6) is a fluorinated benzothiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiol and difluoro functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Researchers are increasingly exploring its applications due to its structural versatility and ability to modulate biological activity.

The benzothiazole core of 6,7-Difluoro-1,3-benzothiazole-2-thiol is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms at the 6 and 7 positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. Recent studies highlight its role in designing kinase inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies in precision medicine.

In agrochemical applications, 6,7-Difluoro-1,3-benzothiazole-2-thiol serves as a key building block for developing crop protection agents. Its thiol group enables facile derivatization, allowing chemists to create compounds with improved pesticidal or herbicidal activity. This aligns with the global push for sustainable agriculture and reduced environmental impact, addressing concerns about pesticide resistance and eco-friendly formulations.

The synthesis of 786657-49-6 typically involves multi-step reactions, including fluorination and cyclization strategies. Advanced techniques like flow chemistry and catalysis are being explored to optimize its production, reflecting the industry's focus on green chemistry and cost efficiency. Analytical methods such as HPLC and NMR are critical for ensuring purity, as impurities can significantly affect downstream applications.

From a commercial perspective, 6,7-Difluoro-1,3-benzothiazole-2-thiol is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to the rising demand by scaling up production while adhering to stringent quality control standards. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements, which are common topics in industry reports and market analyses.

Safety and handling of CAS No. 786657-49-6 require standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers often seek material safety data sheets (MSDS) for detailed guidelines, underscoring the importance of transparency in chemical management.

Future prospects for 6,7-Difluoro-1,3-benzothiazole-2-thiol are promising, with ongoing investigations into its role in drug delivery systems and bioconjugation. Its compatibility with click chemistry and other modern synthetic tools further expands its utility. As the scientific community continues to explore fluorinated compounds, this molecule is poised to remain a focal point in innovation.

In summary, 6,7-Difluoro-1,3-benzothiazole-2-thiol (CAS No. 786657-49-6) represents a versatile and high-value chemical with broad applications. Its integration into pharmaceutical, agrochemical, and material science research underscores its relevance in addressing contemporary challenges. By leveraging its unique properties, scientists can unlock new possibilities in molecular design and functional materials, driving progress across multiple disciplines.